Cas no 64861-70-7 (Propanedinitrile, (butoxymethylene)-)

Propanedinitrile, (butoxymethylene)- structure
64861-70-7 structure
Product Name:Propanedinitrile, (butoxymethylene)-
CAS No:64861-70-7
MF:C8H10N2O
MW:150.177801609039
CID:414002
PubChem ID:13502334
Update Time:2025-04-19

Propanedinitrile, (butoxymethylene)- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile, (butoxymethylene)-
    • 2-(butoxymethylidene)propanedinitrile
    • DTXSID20542376
    • SCHEMBL11108789
    • 64861-70-7
    • (Butoxymethylidene)propanedinitrile
    • Inchi: 1S/C8H10N2O/c1-2-3-4-11-7-8(5-9)6-10/h7H,2-4H2,1H3
    • InChI Key: FBOHRPROYWSCIW-UHFFFAOYSA-N
    • SMILES: O(/C=C(\C#N)/C#N)CCCC

Computed Properties

  • Exact Mass: 150.079312947g/mol
  • Monoisotopic Mass: 150.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 56.8Ų
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